BENG“E Safety Operating Guide

Check Availability & Pricing

2-Methylquinoline-4,8-diol Proper Disposal
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Compound of Interest

Compound Name: 2-Methylquinoline-4,8-diol
CAS No.: 10529-34-7
Cat. No.: B2502987

Get Quote

Part 1: Executive Summary & Immediate Action
Card

Status:HAZARDOUS SUBSTANCE — DO NOT DISPOSE IN MUNICIPAL WASTE OR
SEWER.[1]

2-Methylquinoline-4,8-diol (CAS: 10529-34-7) is a nitrogen-containing heterocyclic
compound. While not explicitly listed on the EPA's "P" or "U" lists as a discrete entry, it shares
toxicological properties with regulated quinoline derivatives (skin/eye irritation, potential
genotoxicity, and aquatic toxicity). It must be managed as Non-Listed Hazardous Waste
requiring high-temperature incineration.

@ Critical Do's and Don'ts
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Category Action Directive
ol DO collect in a dedicated, labeled hazardous
olids
waste container (e.g., wide-mouth HDPE).
DO segregate into "Organic Solvent Waste"
Liquids streams (Halogen-free). NEVER pour down the
sink.
Spil DO use damp paper towels or inert absorbent
ills
P (vermiculite) to prevent dust generation.
DON'T attempt bench-top chemical deactivation
Deactivation (e.g., bleach) as this may generate toxic

byproducts.

Part 2: Chemical Profile & Hazard Assessment[2]

To dispose of a chemical safely, one must understand its behavior in waste streams. 2-

Methylquinoline-4,8-diol is a solid that poses inhalation and contact risks.

Identification & Physical Properties|3]

e Chemical Name: 2-Methylquinoline-4,8-diol

e Synonyms: 4,8-Dihydroxy-2-methylquinoline; 4,8-Dihydroxyquinaldine

e CAS Number: 10529-34-7

o Physical State: Solid (typically pale yellow to beige powder)

o Solubility: Sparingly soluble in water; Soluble in DMSO, DMF, and hot alcohols. Crucial for

disposal: Aqueous rinses may not effectively remove residues; organic solvents

(ethanol/methanol) are required for decontamination.

GHS Hazard Classification (Derived from Analogs)

o Skin/Eye Irritation: Category 2 (Causes skin irritation / serious eye irritation).[2][3]
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e STOT-SE: Category 3 (May cause respiratory irritation).
o Aquatic Toxicity: Acute/Chronic Category 2 or 3 (Toxic to aquatic life).

Part 3: Pre-Disposal Handling & Segregation

Effective disposal begins at the bench. Segregation prevents dangerous chemical reactions in
the waste drum.

Personal Protective Equipment (PPE)

e Gloves: Nitrile (0.11 mm minimum thickness). Double glove if handling solutions in DMSO,
as DMSO permeates nitrile and carries the solute through the skin.

o Respiratory: N95 particulate respirator or fume hood operation is mandatory to prevent
inhalation of dust.

o Eye Protection: Chemical splash goggles (ANSI Z87.1).

Waste Stream Decision Matrix (Visualized)
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Waste Material Generated

\\\I\f Glass/Needle

Is it Solid? Sharps / Broken Glass

Yes (Bulk) /Yes (Debris)

Pure Chemical / Trace Contaminated
Heavily Contaminated Solids (Gloves, Paper)

Is it Liquid? Container: Bio/Chem Sharps

High Organic Content \Mostly Water

Container: Hazardous Solid Waste Organic Solvent Aqueous Solution
(Label: Toxic, Irritant) (DMSO, MeOH, DMF) (<5% Organic)

Container: Organic Waste
(Non-Halogenated)

Container: Aqueous Toxic Waste

(Do NOT Drain)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-Methylquinoline-4,8-diol waste streams to ensure
compatibility and regulatory compliance.

Part 4: Detailed Disposal Protocols
Scenario A: Solid Waste (Pure Compound & Weighing
Debris)

Obijective: Contain dust and prevent environmental leaching.

¢ Collection: Transfer expired or excess solid 2-Methylquinoline-4,8-diol into a wide-mouth
HDPE (High-Density Polyethylene) jar.
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o Contaminated Debris: Weighing boats, spatulas (if disposable), and heavily soiled gloves
must be placed in the same solid waste container.

» Labeling: Affix a hazardous waste tag.
o Constituents: "2-Methylquinoline-4,8-diol" (Do not use abbreviations).
o Hazards: Check "Toxic" and "lrritant".[4]

o Storage: Keep container closed when not actively adding waste. Store in a satellite
accumulation area (SAA) inside a secondary containment tray.

Scenario B: Liquid Waste (Stock Solutions & Mother
Liquors)

Objective: Prevent drain disposal and ensure solvent compatibility. Note: This compound is
often dissolved in DMSO or Methanol.

e Segregation:

o If in DMSO/Methanol/Ethanol: Pour into the "Non-Halogenated Organic Solvent" waste
carboy.

o If in Aqueous Buffer: Pour into a dedicated "Aqueous Toxic" waste carboy. Do not mix with
strong acids or oxidizers.

¢ Rinsing:

o Rinse the original vessel 3 times with a small volume of ethanol or methanol (water is
ineffective due to low solubility).

o Add these rinses to the Organic Solvent waste container.

e Final Wash: A final wash with soap and water can go down the drain only after the triple
solvent rinse has removed the compound.

Scenario C: Spill Response
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Obijective: Minimize dust generation.

o |solate: Evacuate the immediate area if a large amount (>10g) of powder is airborne.
o PPE: Don nitrile gloves, lab coat, and safety goggles.

o Containment:

o Dry Spill: Cover the powder with a damp paper towel to suppress dust. Gently sweep into
a dustpan or scoop.

o Wet Spill: Cover with vermiculite or spill pads.

o Disposal: Place all cleanup materials into a clear plastic bag, seal it, and place it inside the
Hazardous Solid Waste container.

Part 5: Regulatory Compliance (RCRA & EPA)
Waste Classification

Under the US Resource Conservation and Recovery Act (RCRA):

e Listing Status: 2-Methylquinoline-4,8-diol is not specifically P-listed or U-listed [1].
However, it is a chemical derivative of Quinoline, which is a hazardous constituent.

o Characteristic Waste: It likely meets the definition of a characteristic hazardous waste due to
toxicity.[4]

o Generator Responsibility: As the generator, you must characterize the waste.[1][4][5] The
safest and most compliant route is to classify it as "Non-Regulated Hazardous Waste" (if no
specific code applies) or assign a state-specific code if applicable, ensuring it is sent for
incineration.

The Disposal Lifecycle

Satellite Accumulation Area High-Te cineration

P e Contractor g TSDF g emp Ine
(Storage < 1 Year) ickul (Treatment, Storage, Disposal Facility) (Destruction)

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b2502987/docs?utm_src=pdf-body#2-methylquinoline-4-8-diol-proper-disposal-procedures
https://emsllcusa.com/rcra-hazardous-waste-definitions-what-does-d-u-k-and-f-listed-mean/
https://www.oc-praktikum.de/nop/en/articles/pdf/WasteTreatmentDisposal_en.pdf
https://emsllcusa.com/rcra-hazardous-waste-definitions-what-does-d-u-k-and-f-listed-mean/
https://discover.westlab.com/wp-content/uploads/2022/09/Chemical-Disposal-in-Laboratories-06.09.22.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2502987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Figure 2: The regulatory chain of custody from laboratory generation to final thermal
destruction.

Part 6: References

+ U.S. Environmental Protection Agency (EPA). "List of Lists: Consolidated List of Chemicals
Subject to the Emergency Planning and Community Right-To-Know Act (EPCRA), CERCLA
and Section 112(r) of the Clean Air Act." EPA.gov. [Link]

+ National Institutes of Health (NIH) - PubChem. "Compound Summary: Quinoline." PubChem.
[Link]

* Vertex Al Search. "Solubility and Stability of Quinoline Derivatives in DMSO." DivAPortal.
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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